5-Chloro-2-fluoro-4-methoxyaniline

• IUPAC Name: 5-chloro-2-fluoro-4-methoxyaniline
• InChI: InChI=1S/C7H7ClFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
• InChI Key: ZENHAQNRGCKXFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)N)Cl
• Molecular Formula: C7H7ClFNO
• Molecular Weight: 175.59 g/mol
• CAS No.: 1781589-73-8

Description

5-Chloro-2-fluoro-4-methoxyaniline is an organic compound that belongs to the class of anilines. It is a white to light yellow crystalline powder that is used in various scientific research applications.

Scientific Research Applications

Fluorescence Quenching Studies

Research has explored the fluorescence quenching mechanisms of boronic acid derivatives, including compounds structurally related to 5-Chloro-2-fluoro-4-methoxyaniline. These studies have significant implications for understanding the interaction between boronic acids and anilines, which is crucial for the development of fluorescent probes and sensors. The investigation into the quenching mechanism, involving static quenching and the Stern-Volmer constant, provides insights into the potential applications of these compounds in chemical sensing and molecular recognition technologies (Geethanjali, Nagaraja, & Melavanki, 2015).

Drug Delivery Systems

Methoxy-modified kaolinite, related to the methoxy component in this compound, has been utilized as a carrier for anticancer drugs like 5-fluorouracil. This novel approach to drug delivery emphasizes the controlled release of therapeutics, highlighting the potential of methoxy-aniline derivatives in enhancing drug delivery systems. The strong affinity and controlled release capabilities make these compounds candidates for improving oral formulation and colon-specific drug delivery (Tan et al., 2017).

Molecular Imaging Probes

Compounds structurally similar to this compound have been utilized in developing molecular imaging probes, particularly for visualizing serotonin 1A receptors in the brain. This application is critical for diagnosing and studying neurological disorders, including Alzheimer's disease. The use of such compounds in positron emission tomography (PET) imaging demonstrates their potential in biomedical research and diagnostics (Kepe et al., 2006).

Synthesis of Antimalarial Compounds

This compound has been implicated in the synthesis of antimalarial compounds, showcasing its importance in medicinal chemistry. The synthesis of 5-fluoroprimaquine, an antimalarial drug, involves key intermediates structurally related to this compound. This highlights the compound's role in developing new therapeutic agents against malaria, a major global health challenge (O’Neill, Storr, & Park, 1998).

Chemical Sensing of Metal Ions

This compound derivatives have been explored for chemical sensing applications, particularly for detecting metal ions like cadmium. These studies are essential for environmental monitoring and public health, as they offer a method for detecting toxic metals in waste effluents and food products. The specificity and sensitivity of these chemical sensors can lead to advancements in analytical chemistry and environmental science (Prodi et al., 2001).

Safety and Hazards

5-Chloro-2-fluoro-4-methoxyaniline is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.